Cas no 2913279-65-7 (Benzoic acid, 3-[(methyl-2-propyn-1-ylamino)methyl]-, hydrochloride (1:1))

• Product Name: Benzoic acid, 3-[(methyl-2-propyn-1-ylamino)methyl]-, hydrochloride (1:1)
• CAS No: 2913279-65-7
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6625426
• Update Time: 2025-07-15

Benzoic acid, 3-[(methyl-2-propyn-1-ylamino)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(methyl-2-propyn-1-ylamino)methyl]-, hydrochloride (1:1)

• Inchi： 1S/C12H13NO2.ClH/c1-3-7-13(2)9-10-5-4-6-11(8-10)12(14)15;/h1,4-6,8H,7,9H2,2H3,(H,14,15);1H
• InChI Key： ROZLTPOHERQWNW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(CN(C)CC#C)=C1.[H]Cl

Additional information on Benzoic acid, 3-[(methyl-2-propyn-1-ylamino)methyl]-, hydrochloride (1:1)

Comprehensive Overview of Benzoic acid, 3-[(methyl-2-propyn-1-ylamino)methyl]-, hydrochloride (1:1) (CAS No. 2913279-65-7)

Benzoic acid, 3-[(methyl-2-propyn-1-ylamino)methyl]-, hydrochloride (1:1) (CAS No. 2913279-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, combines a benzoic acid backbone with a propynylamino moiety, making it a subject of interest for its potential applications in drug development and material science. Researchers are particularly intrigued by its hydrochloride salt form, which enhances solubility and stability, critical factors in formulation studies.

The growing demand for innovative chemical entities in the pharmaceutical industry has led to increased exploration of compounds like Benzoic acid, 3-[(methyl-2-propyn-1-ylamino)methyl]-, hydrochloride (1:1). Its structural features suggest potential interactions with biological targets, making it a candidate for further investigation in medicinal chemistry. Recent trends in AI-driven drug discovery have also highlighted the importance of such compounds, as they can be used to train machine learning models for predicting bioactive molecules.

One of the key questions frequently searched by users is: "What are the applications of benzoic acid derivatives in modern medicine?" This compound, with its functionalized aromatic ring and alkynyl group, offers a versatile scaffold for designing new therapeutic agents. Its potential roles in anti-inflammatory, antimicrobial, or even neurological applications are areas of active research. Additionally, its hydrochloride salt form is often preferred in pharmaceutical formulations due to improved bioavailability.

From a synthetic chemistry perspective, the CAS No. 2913279-65-7 represents a challenge and opportunity for green chemistry enthusiasts. The integration of sustainable synthesis methods for such compounds aligns with global efforts to reduce environmental impact. Researchers are exploring catalytic processes and solvent-free reactions to optimize the production of Benzoic acid, 3-[(methyl-2-propyn-1-ylamino)methyl]-, hydrochloride (1:1), addressing the demand for eco-friendly chemical manufacturing.

Another trending topic is the role of high-purity compounds in biotechnology and diagnostics. The precise characterization of CAS No. 2913279-65-7 is essential for ensuring reproducibility in research. Advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC analysis are employed to verify its purity and structural integrity, meeting the stringent requirements of pharmaceutical-grade materials.

In conclusion, Benzoic acid, 3-[(methyl-2-propyn-1-ylamino)methyl]-, hydrochloride (1:1) (CAS No. 2913279-65-7) stands at the intersection of cutting-edge research and industrial application. Its unique properties and potential uses make it a compelling subject for scientists and industry professionals alike. As the field of precision medicine and customized therapeutics expands, compounds like this will likely play a pivotal role in shaping future innovations.